Cas no 130747-62-5 (Methyl 5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate)

• Product Name: Methyl 5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate
• CAS No: 130747-62-5
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 1094288
• PubChem ID: 14741748
• Update Time: 2025-05-25

Methyl 5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate
• methyl 3-cyano-2-methoxy-6-oxo-1H-pyridine-4-carboxylate
• Methyl 5-cyano-1,2-dihydro-6-methoxy-2-oxo-4-pyridinecarboxylate
• Methyl5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate
• 130747-62-5
• DTXSID501170996

• Inchi： 1S/C9H8N2O4/c1-14-8-6(4-10)5(9(13)15-2)3-7(12)11-8/h3H,1-2H3,(H,11,12)
• InChI Key： LXDOEMRSJGLHID-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C(C(=O)OC)=CC(N1)=O

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.4Ų

Additional information on Methyl 5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate

Comprehensive Overview of Methyl 5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate (CAS No. 130747-62-5)

Methyl 5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate (CAS No. 130747-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative is characterized by a cyano group at the 5-position, a methoxy group at the 6-position, and a methyl ester at the 4-position, making it a versatile intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's CAS No. 130747-62-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Recent trends indicate rising interest in sustainable synthesis methods, prompting investigations into greener catalytic processes for producing such intermediates. Additionally, its heterocyclic core aligns with the broader focus on bioactive heterocycles, a hotspot in medicinal chemistry. Users often query its solubility, stability under varying pH conditions, and compatibility with cross-coupling reactions, underscoring its utility in complex molecular architectures.

From a technical perspective, Methyl 5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate exhibits notable electronic properties due to its conjugated system, which is critical for applications in material science and optoelectronics. Its crystallographic data and hydrogen-bonding patterns are also subjects of study, as these traits influence its reactivity and polymorphic behavior. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity, a key concern for quality control in industrial-scale production.

In the context of intellectual property, patents involving this compound often highlight its role in prodrug development or as a building block for fused-ring systems. The surge in AI-driven drug design has further amplified its prominence, with computational models predicting its interactions with biological targets. Environmental considerations, such as biodegradability and waste minimization during synthesis, are increasingly integrated into research discussions, addressing regulatory and ecological priorities.

For laboratories handling CAS No. 130747-62-5, standard protocols emphasize anhydrous conditions to prevent hydrolysis of the ester moiety. Storage recommendations typically suggest cool, inert environments to maintain stability. The compound's MSDS details are meticulously reviewed for safe handling, though it is not classified under hazardous categories. Its scalability in multi-step reactions remains a focal point for process chemists optimizing cost-efficiency and yield.

Emerging applications of Methyl 5-cyano-6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate include its use in fluorescence probes and metal-organic frameworks (MOFs), leveraging its electron-withdrawing groups for tailored functionalities. Collaborative studies between academia and industry continue to explore its potential, ensuring its position as a high-potential intermediate in cutting-edge research. As synthetic methodologies evolve, this compound is poised to play a pivotal role in advancing precision chemistry and molecular innovation.